Cas no 185147-08-4 (4-Fluoro-3-methylbenzonitrile)

• Product name: 4-Fluoro-3-methylbenzonitrile
• CAS No: 185147-08-4
• MF: C₈H₆NF
• MW: 135.13834
• MDL: MFCD03788510
• CID: 66271
• PubChem ID: 253662613

4-Fluoro-3-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-methylbenzonitrile
• 3-METHYL-4-FLUOROBENZONITRILE
• 5-CYANO-2-FLUOROTOLUENE
• 4-Fluoro-3-Methylbenzonitrile 3-Methyl-4-Fluorobenzonitrile
• Benzonitrile, 4-fluoro-3-methyl- (9CI)
• 2-FLUORO-5-CYANOTOLUENE
• 4-fluoro-3-methylbenzenecarbonitrile
• 4-fluoro-3-methyl-benzonitrile
• 4-Fluoro-m-tolunitrile
• 4-Fluoro-3-methylben
• 4-Fluoro-3-Methylbenzonitrle
• 5-Cyano-2-fluorotoluene, 4-Fluoro-m-tolunitrile
• 4-FLUORO-3-METHYLBENZONITRILE 99+%
• 185147-08-4
• FT-0601352
• GS-3395
• AC-1172
• F0986
• J-515376
• BENZONITRILE, 4-FLUORO-3-METHYL-
• ZMEAHKIIWJDJFT-UHFFFAOYSA-N
• AM20030217
• DTXSID60381307
• SCHEMBL532567
• CS-W003101
• MFCD03788510
• 4-Fluoro-3-methylbenzonitrile, AldrichCPR
• SY006995
• EN300-14797
• AKOS005063605
• 3-methyl-4-fluoro-benzonitrile
• DTXCID40332332
• DB-005354
• STL451488

• MDL： MFCD03788510
• Inchi： 1S/C8H6FN/c1-6-4-7(5-10)2-3-8(6)9/h2-4H,1H3
• InChI Key： ZMEAHKIIWJDJFT-UHFFFAOYSA-N
• SMILES： FC1C=CC(C#N)=CC=1C

Computed Properties

• Exact Mass: 135.04800
• Monoisotopic Mass: 135.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• Color/Form: Brown or cream crystalline powder
• Density: 1.11
• Melting Point: 54.0 to 58.0 deg-C
• Boiling Point: 220.3℃ at 760 mmHg
• Flash Point: 93.8℃
• Refractive Index: 1.506
• PSA: 23.79000
• LogP: 2.00578
• Solubility: Insoluble in water

4-Fluoro-3-methylbenzonitrile Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H331,H302,H312,H315,H319
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazardous Material transportation number：UN3439
• Hazard Category Code： 41
• Safety Instruction： 39
• Hazardous Material Identification：
• PackingGroup：III
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• HazardClass：6.1
• Safety Term：6.1
• Packing Group：III

4-Fluoro-3-methylbenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides